1-Sec-butyl-4-[(4-methylphenoxy)acetyl]piperazine

• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 1-(4-butan-2-ylpiperazin-1-yl)-2-(4-methylphenoxy)ethanone
• InChI: InChI=1S/C17H26N2O2/c1-4-15(3)18-9-11-19(12-10-18)17(20)13-21-16-7-5-14(2)6-8-16/h5-8,15H,4,9-13H2,1-3H3
• InChI Key: KWCCISIJRRAYES-UHFFFAOYSA-N
• SMILES: CCC(C)N1CCN(CC1)C(=O)COC2=CC=C(C=C2)C

Description

1-Sec-butyl-4-[(4-methylphenoxy)acetyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is also known as BMAP or Boc-4-AMPP. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-Sec-butyl-4-[(4-methylphenoxy)acetyl]piperazine is not fully understood. However, it is believed to act by modulating various signaling pathways in the body. It has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress. It also has the ability to cross the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders.
Biochemical and Physiological Effects:
1-Sec-butyl-4-[(4-methylphenoxy)acetyl]piperazine has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death in various cell types. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, it has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Sec-butyl-4-[(4-methylphenoxy)acetyl]piperazine is its versatility in scientific research. It can be used in a wide range of experiments, including in vitro and in vivo studies. It also has a low toxicity profile, making it a safe compound to work with. However, one of the limitations is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many future directions for the study of 1-Sec-butyl-4-[(4-methylphenoxy)acetyl]piperazine. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use as a drug delivery system and in the development of new therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action and the potential side effects of this compound.

Synthesis Methods

The synthesis of 1-Sec-butyl-4-[(4-methylphenoxy)acetyl]piperazine involves the reaction of 1-boc-4-piperidone with 4-methylphenol and butylamine. The reaction is carried out in the presence of a catalyst and under controlled conditions. The product is then purified using various techniques such as column chromatography, recrystallization, and distillation. The purity and identity of the compound are confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-Sec-butyl-4-[(4-methylphenoxy)acetyl]piperazine has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been studied for its potential use as a drug delivery system and in the development of new therapeutic agents.